Cas no 228422-49-9 ((S)-3-(4-Fluorophenyl)-β-alaninol)

(S)-3-(4-Fluorophenyl)-β-alaninol is a chiral β-amino alcohol derivative featuring a fluorophenyl substituent, which enhances its utility in asymmetric synthesis and pharmaceutical applications. The presence of the fluorine atom improves metabolic stability and binding affinity, making it a valuable intermediate in medicinal chemistry. Its stereochemical purity ensures consistent performance in enantioselective reactions, such as chiral auxiliary or ligand synthesis. The compound’s structural versatility allows for further functionalization, enabling its use in the development of bioactive molecules. High purity and well-defined stereochemistry make it a reliable choice for research and industrial applications requiring precise molecular control.

(S)-3-(4-Fluorophenyl)-β-alaninol structure

228422-49-9 structure

Product Name:(S)-3-(4-Fluorophenyl)-β-alaninol

CAS No:228422-49-9

MF:C₉H₁₂FNO

MW:169.196085929871

MDL:MFCD07773065

CID:245115

PubChem ID:10219601

Update Time:2025-06-09

(S)-3-(4-Fluorophenyl)-β-alaninol Chemical and Physical Properties

Names and Identifiers

- (S)-3-Amino-3-(4-fluorophenyl)propan-1-ol
- (S)-beta-(4-fluorophenyl)alaninol
- (S)-beta-(4-Fluorophenyl)alaninol hydrochloride
- Benzenepropanol, g-amino-4-fluoro-, (gS)-
- (S)-2-amino-3-(4-fluorophenyl)propan-1-ol
- (s)-3-amino-3-(4-fluoro-phenyl)-propan-1-ol
- A13231
- AK130001
- CTK8E2857
- SureCN3338459
- CCJPLYPJQZYBLI-VIFPVBQESA-N
- MFCD07773065
- (S)-1-(4fluorophenyl)-3-hydroxypropylamine
- (S)-beta-(4-fluorophenyl)alaninol, AldrichCPR
- (S)-3-Amino-3-(4-fluorophenyl)-1-propanol
- (3s)-3-amino-3-(4-fluorophenyl)propan-1-ol
- (s)-3-(4-fluorophenyl)-beta-alaninol
- AS-37741
- (S)-1-(4-fluorophenyl)-3-hydroxypropylamine
- EN300-1163841
- CS-0139579
- SCHEMBL3338459
- AKOS016844284
- 228422-49-9
- DTXSID30436858
- C9H12FNO
- (S)-3-(4-Fluorophenyl)-β-alaninol
- MDL： MFCD07773065
- Inchi： 1S/C9H12FNO/c10-8-3-1-7(2-4-8)9(11)5-6-12/h1-4,9,12H,5-6,11H2/t9-/m0/s1
- InChI Key： CCJPLYPJQZYBLI-VIFPVBQESA-N
- SMILES： FC1C=CC(=CC=1)[C@H](CCO)N

Computed Properties

Exact Mass: 169.09000
Monoisotopic Mass: 169.090292168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.167
Boiling Point: 296.8 ℃ at 760 mmHg
Flash Point: 133.3°C
Refractive Index: 1.541
PSA: 46.25000
LogP: 1.90820

(S)-3-(4-Fluorophenyl)-β-alaninol Security Information

Signal Word：Danger
Hazard Statement： H412
Warning Statement： P273
Storage Condition：2-8 °C

(S)-3-(4-Fluorophenyl)-β-alaninol Pricemore >>

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